Cas no 2167726-97-6 (2-amino-4-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 2-amino-4-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid
• CAS No: 2167726-97-6
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 6003647
• PubChem ID: 165521588
• Update Time: 2025-05-20

2-amino-4-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid
• EN300-1296734
• 2167726-97-6

• Inchi： 1S/C10H9N3O2/c11-9-8(10(14)15)6(5-13-9)7-3-1-2-4-12-7/h1-5,13H,11H2,(H,14,15)
• InChI Key： WHWFDVRUIOCSCV-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)NC=C1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92Ų

Additional information on 2-amino-4-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid

2-Amino-4-(Pyridin-2-Yl)-1H-Pyrrole-3-Carboxylic Acid: A Comprehensive Overview

2-Amino-4-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid, also known by its CAS number 2167726-97-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrole ring with an amino group and a pyridine substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The chemical structure of 2-amino-4-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid is notable for its conjugated system, which includes both aromatic and heteroaromatic components. The pyrrole ring, a five-membered aromatic ring with one nitrogen atom, is further substituted with an amino group at position 2 and a pyridine ring at position 4. The carboxylic acid group at position 3 adds to the molecule's functional diversity, enabling it to participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of 2-amino-4-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid as a building block in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antibiotics, anticancer agents, and neuroprotective drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

The synthesis of 2-amino-4-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrrole ring. This is followed by substitution reactions to introduce the amino and pyridine groups. The final step involves the introduction of the carboxylic acid group, often through oxidation or hydrolysis reactions. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yield and purity while minimizing environmental impact.

In terms of physical properties, 2-amino-4-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid is known for its high solubility in polar solvents due to the presence of the carboxylic acid group. Its melting point is relatively high, making it suitable for use in thermal applications. Additionally, the compound exhibits strong UV absorption characteristics, which could be exploited in optoelectronic materials.

The biological activity of 2-amino-4-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid has been extensively studied. In vitro assays have shown that it possesses antioxidant properties, which could be beneficial in combating oxidative stress-related conditions. Furthermore, preliminary animal studies suggest that it may have anti-inflammatory effects, making it a promising candidate for therapeutic development.

In conclusion, 2-amino-4-(pyridin-2-yli)-1H-pyrrole--carboxylic acid, or CAS number 976-, represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with its functional versatility, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academia and industry.